Cas no 1857027-11-2 (3-[(3-amino-4-chloro-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol)

• Product Name: 3-[(3-amino-4-chloro-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol
• CAS No: 1857027-11-2
• MF: C₁₀H₁₆ClN₃O
• MW: 229.706541061401
• CID: 6454398
• PubChem ID: 165963706
• Update Time: 2025-05-19

3-[(3-amino-4-chloro-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(3-amino-4-chloro-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol
• 1857027-11-2
• EN300-1108944

• Inchi： 1S/C10H16ClN3O/c11-9-6-14(13-10(9)12)5-7-2-1-3-8(15)4-7/h6-8,15H,1-5H2,(H2,12,13)
• InChI Key： LUFNTUMKQPNMCT-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC1CCCC(C1)O

Computed Properties

• Exact Mass: 229.0981898g/mol
• Monoisotopic Mass: 229.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-[(3-amino-4-chloro-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol

Introduction to 3-[(3-amino-4-chloro-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol (CAS No. 1857027-11-2)

3-[(3-amino-4-chloro-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1857027-11-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of 3-[(3-amino-4-chloro-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol consists of a cyclohexanol moiety linked to a pyrazole ring substituted with an amino group and a chlorine atom. This particular arrangement of functional groups contributes to the compound's versatility, enabling it to interact with various biological targets. The presence of the 3-amino group and the 4-chloro substituent on the pyrazole ring enhances its potential as a pharmacophore, facilitating binding to enzymes and receptors involved in critical metabolic pathways.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The pyrazole scaffold, in particular, has been extensively studied for its role in medicinal chemistry due to its ability to modulate biological processes. Research has demonstrated that pyrazole derivatives can exhibit anti-inflammatory, anticancer, and antimicrobial activities, among others. The compound in question, 3-[(3-amino-4-chloro-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol, is no exception and has shown potential in preclinical studies as a lead compound for further development.

The cyclohexanol component of this molecule adds an additional layer of complexity, influencing its solubility, bioavailability, and metabolic stability. This structural feature is particularly important in drug design, as it can impact how the compound is processed within the body. The combination of the pyrazole ring and the cyclohexanol side chain creates a balanced profile that makes this molecule an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking studies have been performed on 3-[(3-amino-4-chloro-1H-pyrazol-1-yl)methyl]cyclohexan-1-ol to identify potential binding interactions with target proteins. These studies have revealed promising affinities for enzymes involved in signal transduction and metabolic regulation, suggesting that this compound may have therapeutic applications in conditions such as diabetes, cardiovascular diseases, and neurodegenerative disorders.

Furthermore, the synthesis of 3-[(3-amino--4-chloro--1H-pyrazol--1--yl) methyl]cyclohexan--1--ol has been optimized using modern synthetic techniques to improve yield and purity. Advances in catalytic methods have allowed for more efficient production of this compound, reducing costs and making it more accessible for research purposes. The synthetic pathways developed for this molecule serve as a valuable resource for chemists working on related compounds.

The pharmacokinetic properties of 3-[(3-amino--4-chloro--1H-pyrazol--1--yl) methyl]cyclohexan--1--ol are also of great interest. Preliminary studies indicate that this compound exhibits moderate oral bioavailability and favorable metabolic profiles. These characteristics are crucial for determining its potential as a drug candidate, as they influence how effectively it can reach target sites within the body and how long it remains active.

In conclusion, 3-[(3-amino--4-chloro--1H-pyrazol--1--yl) methyl]cyclohexan--1--ol (CAS No. 1857027112) represents an exciting opportunity for further research and development in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound，its significance in drug discovery is expected to grow，offering hope for innovative treatments across various medical conditions.